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Compound of Interest

Compound Name: Lamivudine-13C,15N2,d2

Cat. No.: B12375175

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the key considerations and
methodologies for conducting bioavailability (BA) and bioequivalence (BE) studies of
Lamivudine. The protocols outlined below are intended to serve as a guide for the development
and validation of analytical methods and the execution of clinical studies in accordance with
regulatory standards.

Introduction to Lamivudine Bioavailability and
Bioequivalence

Lamivudine is a nucleoside reverse transcriptase inhibitor (NRTI) widely used in the treatment
of HIV-1 and hepatitis B virus (HBV) infections.[1][2] For a generic Lamivudine product to be
considered interchangeable with a reference product, it must be proven bioequivalent.
Bioequivalence is established when the rate and extent of absorption of the active ingredient
from the two products are not significantly different under suitable test conditions.[3][4]

Key Pharmacokinetic Properties of Lamivudine:

Lamivudine is rapidly absorbed after oral administration, with peak plasma concentrations
(Cmax) typically reached within 0.5 to 1.5 hours.[5] The absolute bioavailability is
approximately 82% in adults and 68% in children.[5] Co-administration with food can delay the
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time to reach Cmax (Tmax) and lower the Cmax value, but it does not significantly affect the
overall extent of absorption (AUC).[6][7] Therefore, Lamivudine can be taken with or without
food.[6][8] The elimination half-life of Lamivudine is approximately 5 to 7 hours.[6][8]

Data Presentation: Pharmacokinetic Parameters of
Lamivudine

The following tables summarize key pharmacokinetic parameters of Lamivudine from various
studies.

Table 1: Single-Dose Pharmacokinetic Parameters of Lamivudine in Healthy Adults

Oral Solution (10

Parameter 150 mg Tablet 300 mg Tablet

mg/mL)[1]
Cmax (ng/mL) 1500 = 500 2000 1500 = 500
Tmax (h) 1.5 1.0-15 05-15
AUCO-t (ng-h/mL) 8600 = 1600 - 8700 = 1300
AUCO-o (ng-h/mL) 8900 + 1700
2 (h) 5-7 5-7 5-7

Values are presented as mean +* standard deviation where available.

Table 2: Bioequivalence Acceptance Criteria

o 90% Confidence Interval for the Ratio of
Pharmacokinetic Parameter .
Geometric Means (Test/Reference)

Cmax 80.00% - 125.00%[4][9]
AUCO-t 80.00% - 125.00%[3][4]
AUCO0-00 80.00% - 125.00%][4]

Experimental Protocols
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Bioequivalence Study Protocol

This protocol outlines a typical single-dose, two-way crossover bioequivalence study for a
Lamivudine tablet formulation.

3.1.1. Study Design

A randomized, open-label, single-dose, two-period, two-sequence crossover study is
recommended.[4]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7938945/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Period 1 Period 2

Washout Period (7 days)

Group A (Test) Group B (Reference) Group A (Reference) Group B (Test)

Washout - -

Yy

Crossover Crossover

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Plasma Sample

:

Add Internal Standard

:

Protein Precipitation (Methanol)

:

Vortex

:

Centrifuge

:

Collect Supernatant

:

Evaporate to Dryness

:

Reconstitute in Mobile Phase

:

Inject into LC-MS/MS

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Lamivudine Triphosphate (3TC-TP)
(Active Form)

m—>| Lamivudine Monophosphate (3TC-MP) }—>| Lamivudine Diphosphate (3TC-DP)

Viral DNA Elongation

Inhibition of
Reverse Transcriptase
\d

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Subject Recruitment

(Healthy Volunteers)
A
Screening
A
Randomization
A\
Period 1:
Dosing (Test or Reference)
Y
Blood Sampling
A
AR IO Tablet Formulation
(Excipients, Manufacturing Process)
A
Period 2:
Dosing (Crossover)
Y Tablet Disintegration
Blood Sampling i
Y
Plasma Sample Analysis . .
(LC-MS/MS) Drug Dissolution
; i
Pharmacokinetic Analysis
Cmax, AUC .
( ) Drug Absorption
1 (in GI Tract)
Statistical Analysis
(90% CI)
y Systemic Bioavailability
Bioequivalence Conclusion (Rate and Extent)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12375175?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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